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Compound of Interest

Compound Name:
3-

Methylenecyclobutanecarbonitrile

Cat. No.: B110589 Get Quote

Section 1: Compound Overview and Inherent Risk
Profile
1.1 Introduction

3-Methylenecyclobutanecarbonitrile (CAS: 15760-35-7) is a strained, unsaturated nitrile of

interest in synthetic chemistry and drug discovery as a versatile building block.[1] Its unique

structure, combining a reactive nitrile group with a strained four-membered ring and an

exocyclic double bond, imparts valuable synthetic utility. However, these same features

necessitate a rigorous and well-understood safety protocol. This document provides a detailed

guide for researchers, scientists, and drug development professionals on the safe handling,

storage, and emergency management of this compound.

1.2 Physicochemical and Hazard Data

A foundational understanding of the compound's properties is the first step in risk mitigation.

The data below, compiled from authoritative sources, dictates the necessary control measures

outlined in subsequent sections.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b110589?utm_src=pdf-interest
https://www.benchchem.com/product/b110589?utm_src=pdf-body
https://www.chemistryviews.org/details/ezine/11164543/A_Safe_Way_to_Nitriles/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₇N PubChem[2], NIST[3]

Molecular Weight 93.13 g/mol PubChem[2], Sigma-Aldrich

CAS Number 15760-35-7 PubChem[2], Sigma-Aldrich

Appearance Colorless to light yellow liquid TCI, Sigma-Aldrich

Density 0.912 g/mL at 25 °C Sigma-Aldrich

Flash Point
58.3 °C (136.9 °F) - Closed

Cup
Sigma-Aldrich

Synonyms

3-methylidenecyclobutane-1-

carbonitrile, 3-Methylene-1-

cyanocyclobutane

PubChem[2], TCI

1.3 GHS Hazard Classification Summary

3-Methylenecyclobutanecarbonitrile is classified as a hazardous substance. The following

table summarizes its Globally Harmonized System (GHS) classifications, which form the basis

for the handling and PPE recommendations.[2]
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GHS Classification Hazard Code Signal Word Hazard Statement

Flammable Liquids H226 Warning
Flammable liquid and

vapor.[2]

Acute Toxicity, Oral H301 Danger Toxic if swallowed.[2]

Acute Toxicity, Dermal H312 Warning
Harmful in contact

with skin.[2]

Acute Toxicity,

Inhalation
H332 Warning Harmful if inhaled.[2]

Skin

Corrosion/Irritation
H315 Warning

Causes skin irritation.

[2]

Skin Sensitization H317 Warning
May cause an allergic

skin reaction.

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation.

STOT, Single

Exposure
H335 Warning

May cause respiratory

irritation.

Section 2: The Proactive Safety Paradigm: A
Hierarchy of Controls
Effective safety management prioritizes systematic risk reduction. Instead of relying solely on

personal protective equipment (PPE), a tiered approach, known as the Hierarchy of Controls,

should be implemented. This methodology provides a framework for making informed decisions

to minimize exposure.
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Hierarchy of Controls for 3-Methylenecyclobutanecarbonitrile

Practical Application

Elimination (Most Effective)

Substitution

If elimination is not feasible

Not applicable; compound is required for research.

Engineering Controls

If substitution is not feasible

Substitute with a less toxic or non-flammable nitrile if possible.

Administrative Controls

Supplement with procedures

Use in a certified chemical fume hood. Utilize closed systems for transfers.

PPE (Least Effective)

Final barrier to exposure

Develop SOPs. Restrict access. Provide mandatory training.Wear appropriate gloves, lab coat, and eye protection.

Click to download full resolution via product page

Caption: Hierarchy of Controls applied to 3-Methylenecyclobutanecarbonitrile.
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Section 3: Personal Protective Equipment (PPE)
Protocol
Given the compound's multiple acute toxicity and irritation hazards, strict adherence to PPE

protocols is mandatory. PPE is the last line of defense and should never be used as a

substitute for robust engineering and administrative controls.[4]

3.1 Minimum Required PPE

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned. For

larger-scale operations (>100 mL), a chemically resistant apron is required over the lab coat.

[5]

Hand Protection: Use nitrile gloves. Given the risk of sensitization and irritation, double-

gloving is recommended. Gloves must be inspected for tears or pinholes before use and

changed immediately upon known or suspected contamination. Never wear contaminated

gloves outside the immediate work area.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the

minimum requirement. However, due to the serious eye irritation risk, it is strongly

recommended to use chemical splash goggles. When there is a significant risk of splashing,

a full-face shield should be worn in addition to goggles.[4]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

prevent inhalation exposure.[4] If a situation arises where a fume hood is not available or its

function is compromised (e.g., a large spill), a full-face respirator with an appropriate organic

vapor/nitrile-rated cartridge is necessary. All respirator use must be in accordance with a

formal institutional respiratory protection program.

3.2 Protocol: Donning and Doffing PPE Properly putting on and removing PPE is critical to

prevent cross-contamination.

Donning (Putting On):

1. Wash hands thoroughly.

2. Don the lab coat, ensuring it is fully fastened.
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3. Don eye/face protection (goggles/face shield).

4. Don gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outer contaminated surface

with bare skin.

2. Remove the lab coat by rolling it inside-out, ensuring no contact with street clothes.

3. Remove eye/face protection.

4. Wash hands thoroughly with soap and water.

Section 4: Step-by-Step Handling Procedures
4.1 Protocol: Receiving and Initial Inspection

Upon receipt, move the package to a designated receiving area, preferably within a fume

hood.

Inspect the outer package for any signs of damage or leakage. If compromised, enact spill

procedures immediately.

Don appropriate PPE (Section 3.1).

Open the package and inspect the primary container for cracks, a loose cap, or crystal

formation around the cap.

Verify the label matches the order.

Affix a label to the container with the date of receipt and the date it is first opened.

Log the chemical into the laboratory inventory system.

Transfer the container to its designated storage location (see Section 5).

4.2 Protocol: Aliquoting and Transfer
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Preparation:

Ensure a certified chemical fume hood is operational.

Clear the work area of all unnecessary equipment and chemicals, especially incompatibles

like oxidizers.[6]

Have waste containers and spill cleanup materials readily available inside the hood.

Execution:

Don full, required PPE.

Ground and bond both the source and receiving containers to prevent static electricity

discharge, a potential ignition source.

Perform the liquid transfer slowly and carefully to minimize splashing or aerosol

generation.

Use only compatible equipment (e.g., glass, PTFE).

Tightly cap both containers immediately after the transfer is complete.

Clean any minor drips on the exterior of the containers with a solvent-dampened cloth

(e.g., isopropanol), disposing of the cloth as hazardous waste.

Post-Transfer:

Wipe down the work surface in the fume hood.

Properly dispose of all contaminated disposable materials (pipette tips, wipes) in a

designated hazardous waste container.

Return the primary container to its proper storage location.

Section 5: Storage and Stability Management

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/msds/methylenecyclobutane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improper storage is a leading cause of laboratory incidents. The flammable and reactive nature

of 3-Methylenecyclobutanecarbonitrile requires specific storage conditions.

5.1 Storage Conditions

Temperature: For long-term storage and to maintain purity, store in a freezer at or below

-20°C.[7][8] For short-term, in-use storage, a cool, dry location is acceptable, but freezer

storage is always preferred.

Atmosphere: Store in a tightly sealed container. For long-term storage, consider an inert

atmosphere (e.g., argon or nitrogen) to prevent potential degradation.

Location: Store in a designated, locked cabinet approved for flammable liquids. The storage

area must be well-ventilated and away from heat, sparks, and open flames.[9]

Segregation: It is critical to store this compound away from incompatible materials.[4]

Oxidizing Agents (e.g., nitrates, peroxides, perchlorates): Can react violently.

Strong Acids and Bases: Can catalyze vigorous polymerization or hydrolysis, potentially

liberating highly toxic hydrogen cyanide gas.[10]

Heat and Ignition Sources: Must be strictly excluded from the storage area.[11]

5.2 Inventory Management

All containers must be clearly labeled with the chemical name, date received, and date

opened.

Maintain a minimal working stock in the laboratory. Purchase only the quantities needed for

the short term to avoid prolonged storage.

Periodically inspect stored containers for signs of degradation, such as discoloration or

pressure buildup.

Section 6: Emergency Response Protocols
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Preparedness is essential for mitigating the consequences of an accident. All personnel must

be trained on these procedures.[4]

Spill of 3-Methylenecyclobutanecarbonitrile Occurs

Assess Spill Size & Location

Is it a minor spill?
(<100 mL, contained in hood)

MAJOR SPILL

No

Alert personnel in immediate area.
Ensure fume hood is operational.

Yes

EVACUATE the area immediately. Don additional PPE if needed
(e.g., double gloves, apron).

Cover with inert absorbent material
(vermiculite, sand).

Collect absorbed material with
non-sparking tools.

Place in a sealed, labeled
hazardous waste container.

Decontaminate the area.

Response Complete

Notify Lab Supervisor and
Institutional Safety Office.

Isolate the area. Close doors.
Prevent re-entry.

Wait for trained emergency responders.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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